1-Imino-1-oxothian-4-ol
Description
1-Imino-1-oxothian-4-ol is a useful research compound. Its molecular formula is C5H11NO2S and its molecular weight is 149.21. The purity is usually 95%.
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Scientific Research Applications
Magnetic Properties and Crystal Structures
Studies have focused on the magnetic properties and crystal structures of nitronyl nitroxide and its imino analogs, revealing how molecular arrangement and spin distribution affect ferromagnetic intermolecular interactions. These insights are crucial for developing advanced magnetic materials (Panthou et al., 1993).
DNA Double Helix Stability
Research into the stability of DNA double helices has highlighted the role of imino groups in hydrogen bonding, critical for understanding DNA structure and function during biological processes (Cornelis et al., 1979).
Environmental and Food Safety
The development of a surface-enhanced Raman scattering-based lateral flow assay for the simultaneous detection of pesticides showcases the application of imino compounds in enhancing sensitivity and specificity in environmental and food safety monitoring (Sheng et al., 2021).
Atherosclerosis and Vasculopathy
In the field of cardiovascular research, the role of LOX-1 (lectin-like oxidized low-density lipoprotein receptor-1) in atherosclerosis and vasculopathy has been explored. Imino compounds have been investigated for their potential as LOX-1 inhibitors, offering new avenues for therapeutic interventions (Tian et al., 2018).
Synthesis and Characterization of Polymers
The synthesis and characterization of oligo-2-[(4-fluorophenyl) imino methylene] phenol and its oligomer-metal complexes provide insights into the thermal degradation and potential applications of these materials in various industrial processes (Kaya & Gül, 2004).
Surface Chemistry
Studies on the nitrogen-containing functional groups on activated carbon, including various imino groups, contribute to the understanding of surface chemistry and its applications in catalysis and material science (Jansen & Bekkum, 1995).
Properties
IUPAC Name |
1-imino-1-oxothian-4-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO2S/c6-9(8)3-1-5(7)2-4-9/h5-7H,1-4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SUMHVNZFIBGRFL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=N)(=O)CCC1O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1609964-37-5 |
Source
|
| Record name | 4-hydroxy-1-imino-1lambda6-thian-1-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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